![molecular formula C20H27N3 B1283150 3-(4-Benzhydryl-1-piperazinyl)-1-propanamine CAS No. 50971-75-0](/img/structure/B1283150.png)
3-(4-Benzhydryl-1-piperazinyl)-1-propanamine
Overview
Description
3-(4-Benzhydryl-1-piperazinyl)-1-propanamine (3-BPP) is an organic compound belonging to the piperazine family of compounds. It is a strong amine base with a wide range of applications in scientific research. It is used in the synthesis of various compounds, as a catalyst in organic reactions, and as a reagent in biochemical studies. 3-BPP has been studied extensively in recent years due to its potential uses in the medical field.
Scientific Research Applications
Antimicrobial Activity
Research has shown that derivatives of 1-benzhydryl-piperazine, such as 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, exhibit significant antimicrobial activities. These compounds have been tested against bacterial and fungal pathogens of tomato plants, indicating potential applications in agriculture and plant protection (Vinaya et al., 2009).
Cancer Research
1-Benzhydryl-sulfonyl-piperazine derivatives have been evaluated as inhibitors of human breast cancer cell proliferation. These compounds, synthesized through nucleophilic substitution reactions, showed significant inhibitory activity against MDA-MB-231 breast cancer cells, suggesting their potential as chemotherapeutic agents (Kumar et al., 2007).
Crystallography and Structural Studies
Structural studies of various 1-benzhydryl-piperazine derivatives, including 1-benzhydryl-4-methanesulfonyl-piperazine and 1-benzhydryl-4-(toluene-4-sulfonyl)-piperazine, have been conducted using X-ray crystallography. These studies provide insights into the molecular geometry and bond angles, important for understanding the chemical properties and potential applications of these compounds in various fields (Naveen et al., 2007; 2009).
Pharmacological Profile
Piperazinyl derivatives have been synthesized and evaluated for potential neuroleptic activity. These compounds have shown promising results in inhibiting exploratory activity and conditioned avoidance response, indicating their potential use in treating neurological disorders (Hino et al., 1988).
Synthesis and Characterization
The synthesis and characterization of various benzhydryl-piperazine derivatives have been extensively studied. These studies focus on the chemical reactions used to produce these compounds and their resulting structural and physical properties, which are crucial for their potential applications in medicinal chemistry and materials science (Shirai et al., 2011).
Properties
IUPAC Name |
3-(4-benzhydrylpiperazin-1-yl)propan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3/c21-12-7-13-22-14-16-23(17-15-22)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17,21H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYYOIRFXORRYKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50548922 | |
Record name | 3-[4-(Diphenylmethyl)piperazin-1-yl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50548922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50971-75-0 | |
Record name | 3-[4-(Diphenylmethyl)piperazin-1-yl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50548922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.